Cas no 851116-05-7 (2-(Chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(Chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 851116-05-7
• MF: C₁₂H₉ClN₂OS₂
• MW: 296.795658826828
• CID: 844281
• PubChem ID: 4962319
• Update Time: 2025-07-02

2-(Chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHYL)-5-(5-METHYLTHIEN-2-YL)THIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
• J-506301
• EN300-13246
• Z94598003
• CS-0233305
• 2-(chloromethyl)-5-(5-methylthiophen-2-yl)-3H-thieno[2,3-d]pyrimidin-4-one
• 851116-05-7
• 2-(chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AKOS009003374
• G36456
• 2-(Chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

• MDL： MFCD06655744
• Inchi： 1S/C12H9ClN2OS2/c1-6-2-3-8(18-6)7-5-17-12-10(7)11(16)14-9(4-13)15-12/h2-3,5H,4H2,1H3,(H,14,15,16)
• InChI Key： JTKPZOCKZCLZAU-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(N1)=O)C(=CS2)C1=CC=C(C)S1

Computed Properties

• Exact Mass: 295.9844830g/mol
• Monoisotopic Mass: 295.9844830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 2-(Chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

Professional Introduction to Compound with CAS No. 851116-05-7 and Product Name: 2-(Chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one

The compound CAS No. 851116-05-7, identified by the product name 2-(Chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the thienopyrimidine class, a structural motif that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

Thienopyrimidines are a subclass of fused heterocycles that combine the aromaticity of thiophene and pyrimidine rings, conferring unique electronic and steric properties. The presence of a chloromethyl group at the 2-position and a 5-methylthiophen-2-yl substituent at the 5-position in this compound introduces specific functional handles that enhance its reactivity and binding affinity. These modifications have been strategically designed to optimize interactions with biological targets, making it a promising candidate for drug discovery programs.

Recent research in medicinal chemistry has highlighted the importance of thienopyrimidine derivatives in developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, derivatives of thienopyrimidine have shown promise in targeting kinases, which are key regulators of cell proliferation and differentiation. The chloromethyl group in this compound can participate in nucleophilic addition reactions, enabling further derivatization to fine-tune its pharmacological profile.

The 5-methylthiophen-2-yl moiety contributes to the compound's solubility and metabolic stability, factors that are crucial for its bioavailability and efficacy. This substituent also enhances the compound's ability to cross biological membranes, facilitating its entry into target cells. The fused thieno[2,3-d]pyrimidinone core provides additional opportunities for structural diversity, allowing chemists to explore a wide range of analogs with tailored properties.

In vitro studies have revealed that 2-(Chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one exhibits notable activity against several disease-relevant targets. Notably, it has demonstrated inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs), which are overexpressed in various cancers. The compound's ability to modulate CDK activity suggests its potential as an anticancer agent. Furthermore, preliminary data indicate that it may interfere with pathways involved in inflammation and neurodegeneration, positioning it as a candidate for treating conditions like rheumatoid arthritis or Alzheimer's disease.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the thienopyrimidine core through cyclization reactions followed by functionalization at the 2- and 5-positions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents efficiently. These techniques ensure high yields and purity, which are essential for subsequent biological evaluation.

Advances in computational chemistry have further accelerated the development of thienopyrimidine derivatives like this one. Molecular modeling studies allow researchers to predict binding modes and optimize interactions with biological targets before experimental synthesis. This approach reduces the time and cost associated with hit identification and lead optimization.

The pharmacokinetic properties of CAS No. 851116-05-7 are under active investigation to ensure its suitability for clinical translation. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated using both in vitro assays and animal models. These studies aim to identify any potential liabilities early in the development process, minimizing risks associated with later-stage failures.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing thienopyrimidine-based drug discovery. By leveraging expertise in synthetic chemistry, biochemistry, and pharmacology, researchers can rapidly develop novel compounds with improved efficacy and safety profiles. The collaborative nature of modern drug development ensures that promising candidates like 2-(Chloromethyl)-5-(5-methylthiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one can progress through preclinical testing and eventually reach patients in need.

The future prospects for this compound are bright, given its unique structural features and promising biological activities. Ongoing research aims to expand its chemical space through structural analogs designed using principles of fragment-based drug design or structure-based optimization. These strategies will help identify new leads with enhanced potency and selectivity.

In conclusion,CAS No. 851116-05-7 represents a significant contribution to the field of medicinal chemistry. Its innovative design combining a chloromethyl group with a 5-methylthiophen-2-yl substituent on a thieno[2,3-d]pyrimidinone core positions it as a versatile scaffold for developing novel therapeutic agents. With continued research and development,this compound holds great potential for addressing unmet medical needs across multiple therapeutic areas.